(3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide

• Molecular Formula: C7H9BrN2OS
• Molecular Weight: 249.13 g/mol
• IUPAC Name: (3R)-3-amino-3-(5-bromothiophen-2-yl)propanamide
• InChI: InChI=1S/C7H9BrN2OS/c8-6-2-1-5(12-6)4(9)3-7(10)11/h1-2,4H,3,9H2,(H2,10,11)/t4-/m1/s1
• InChI Key: ZUYPCNFWCUIZFA-SCSAIBSYSA-N
• Isomeric SMILES: C1=C(SC(=C1)Br)[C@@H](CC(=O)N)N
• Canonical SMILES: C1=C(SC(=C1)Br)C(CC(=O)N)N

Description

(3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide is a chiral organic compound with the molecular formula C7H9BrN2OS and a molecular weight of 249.13 g/mol . This chemical features a brominated thiophene ring and a propanamide side chain, making it a valuable heterocyclic building block in medicinal chemistry and drug discovery research . The compound is provided with high purity and is characterized by its specific As a specialized building block, this brominated amino acid derivative is useful for the synthesis of more complex molecules. Its structure suggests potential applications in the development of pharmaceutical candidates. The bromine atom on the thiophene ring offers a reactive site for further functionalization via metal-catalyzed cross-coupling reactions, while the amino and amide functional groups provide handles for additional chemical modifications. This product is intended for research and development purposes only. It is not intended for human or veterinary diagnostic or therapeutic uses. Please handle with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Preparation via Nucleophilic Ring-Opening and Cyclocondensation of N-Guanidinosuccinimide Derivatives

One efficient synthetic approach to related 3-amino-propanamide derivatives involves the preparation of N-guanidinosuccinimide intermediates followed by nucleophilic ring-opening with amines and subsequent cyclocondensation to form heterocyclic amides.

• Synthetic route : Starting from succinic anhydride, N-guanidinosuccinimide is prepared and then reacted with amines under microwave irradiation at elevated temperatures (typically 160–180 °C) to induce ring-opening and formation of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides.

• Optimization data : The reaction solvent and temperature significantly influence yields. For example, using acetonitrile at 170 °C for 25 minutes gave the highest isolated yield of 79% for a morpholine-substituted analog (Table 1 below).

Entry	Solvent	Temperature (°C)	Time (min)	Isolated Yield (%)
1	Ethanol	180	25	27
2	Water	180	25	28
3	Ethyl Acetate	180	25	64
4	Acetonitrile	180	25	75
5	Acetonitrile	170	25	79
6	Acetonitrile	160	25	65

• Applicability : This method works well for aliphatic amines but is less effective for less nucleophilic aromatic amines, which require alternative synthetic routes.

Alternative Pathway via N-Arylsuccinimides and Aminoguanidine Hydrochloride

For aromatic amine derivatives, a complementary pathway involves preparing N-arylsuccinimides, which then react with aminoguanidine hydrochloride under microwave irradiation to form the desired 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides.

• Mechanism : Aminoguanidine acts as a nucleophile to open the imide ring, followed by ring closure to form the triazole ring. Microwave irradiation accelerates the tandem reaction steps, improving efficiency.

• Reaction conditions : Typical conditions include ethanol as solvent, temperatures around 170 °C for 50 minutes for the first step, followed by base treatment (KOH or NaOH in ethanol) at 170–180 °C for 15–30 minutes.

Entry	Step 1 Conditions	Step 2 Conditions	Yield (%)
8	170 °C, 50 min, EtOH	180 °C, 20 min, KOH in EtOH	51
9	170 °C, 50 min, EtOH	170 °C, 30 min, KOH in EtOH	48
10	170 °C, 50 min, EtOH	180 °C, 15 min, NaOH in EtOH	55
11	170 °C, 50 min, EtOH	180 °C, 15 min, KOH in EtOH	55

• Scope : This method broadens the substrate scope to include aromatic amines, enabling synthesis of a diverse library of substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides.

Incorporation of the 5-Bromothiophene Moiety via Cross-Coupling Reactions

The 5-bromothiophene substituent is typically introduced through palladium-catalyzed cross-coupling reactions such as the Kumada–Tamao–Corriu coupling.

• Procedure : The synthesis of 5-bromo-2-thiophenyl derivatives involves preparing thienyl Grignard reagents via bromine–magnesium exchange (using isopropylmagnesium bromide) and coupling with aryl halides under Pd(PPh3)2Cl2 catalysis.

• Yields : Reported yields for coupling products range from 50% to 73%, depending on the substrates and reaction conditions.

Product	Yield (%)	Catalyst	Reaction Type
3a	73	Pd(PPh3)2Cl2 (0.5 mol%)	Kumada–Tamao–Corriu
4	66	Pd(PPh3)2Cl2	Kumada–Tamao–Corriu
5	50	Pd(PPh3)2Cl2	Kumada–Tamao–Corriu

• Polymerization : The bromothiophene derivatives can be further polymerized via C–H functionalization polycondensation, indicating the versatility of the bromothiophene moiety in advanced materials synthesis.

Stereochemical Considerations and Chiral Purity

The (3R) stereochemistry in (3R)-3-Amino-3-(5-bromothiophen-2-yl)propanamide is crucial for its biological activity and properties.

• Chiral synthesis : Use of chiral starting materials or chiral auxiliaries is common to ensure stereochemical control. For example, chiral amino acid derivatives can be employed, or asymmetric synthesis routes may be developed.

• Characterization : Stereochemistry is confirmed by X-ray crystallography and NMR spectroscopy, which provide detailed spatial and electronic environment information.

Summary Table of Key Preparation Method Features

Method	Starting Materials	Key Conditions	Yield Range (%)	Notes
N-Guanidinosuccinimide route	Succinic anhydride, amines	Microwave, 160–180 °C, 20–30 min	27–79	Efficient for aliphatic amines
N-Arylsuccinimide + aminoguanidine	N-arylsuccinimide, aminoguanidine hydrochloride	Microwave, EtOH, 170 °C, 50 min + base treatment	48–55	Suitable for aromatic amines
Kumada–Tamao–Corriu coupling	Aryl halides, thienyl Grignard reagents	Pd catalyst, room temp or heating	50–73	For introducing 5-bromothiophene moiety

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the bromine atom, potentially replacing it with a hydrogen atom or other substituents.

Substitution: The bromine atom in the thiophene ring can be substituted with various nucleophiles, such as amines, thiols, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) in the presence of hydrogen gas are commonly used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide, sodium thiolate, or Grignard reagents.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Dehalogenated thiophene derivatives.

Substitution: Various substituted thiophene derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

Organic Synthesis: The compound can serve as a building block for the synthesis of more complex molecules.

Catalysis: It may be used as a ligand or catalyst in certain organic reactions.

Biology

Biological Probes: The compound can be used as a probe to study biological processes involving thiophene derivatives.

Enzyme Inhibition: It may act as an inhibitor for specific enzymes.

Medicine

Drug Development: The compound could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry

Material Science: The compound may be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide would depend on its specific application. For example, if used as a drug, it might interact with specific molecular targets such as enzymes, receptors, or ion channels. The brominated thiophene ring could play a role in binding to these targets, while the amino and amide groups might be involved in hydrogen bonding or other interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The compound shares structural motifs with other thiophene-based derivatives, particularly those with halogen or electron-withdrawing substituents. A notable analogue is (2R,3R)-3-{[3,5-Bis(trifluoromethyl)phenyl]amino}-2-cyano-3-sulfanylpropanamide (Identifier: 221, Table 1) .

Table 1: Structural and Functional Comparison

Property	(3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide	(2R,3R)-3-{[3,5-Bis(trifluoromethyl)phenyl]amino}-2-cyano-3-sulfanylpropanamide
Core Structure	Thiophene (5-Br)	Thiophene (unsubstituted) with trifluoromethyl-phenyl group
Functional Groups	Amino, amide	Cyano, sulfanyl, trifluoromethyl
Substituent Effects	Bromine (electrophilic reactivity)	Trifluoromethyl (lipophilicity, metabolic stability)
Stereochemistry	(3R) configuration	(2R,3R) dual stereocenters
Molecular Weight	Not explicitly reported	397.28 g/mol

Electronic and Reactivity Differences

• Bromine vs. Trifluoromethyl : The bromine atom in the target compound enhances electrophilic aromatic substitution reactivity, whereas trifluoromethyl groups in the analogue increase lipophilicity and resistance to oxidative metabolism .
• Amino vs. In contrast, the cyano and sulfanyl groups in the analogue may contribute to metal coordination or disulfide bond formation .

Biological Activity

(3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide is an organic compound that has garnered attention due to its potential biological activities. The presence of a brominated thiophene moiety and an amino-propanamide structure suggests unique interactions with various biological targets. This article provides a comprehensive overview of the biological activity of this compound, including synthesis methods, biological evaluations, and potential therapeutic applications.

• Molecular Formula : C7H9BrN2OS
• Molecular Weight : Approximately 233.12 g/mol
• Structure : Contains a thiophene ring substituted with a bromine atom, enhancing its biological reactivity.

Synthesis Methods

The synthesis of (3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide can be achieved through various chemical pathways, primarily involving the bromination of thiophene derivatives followed by amide formation. Common methods include:

• Bromination of Thiophene : Utilizing N-bromosuccinimide (NBS) in a solvent like dichloromethane.
• Amidation Reaction : Reacting the brominated thiophene with an appropriate amino acid derivative under controlled conditions.

Antimicrobial Properties

Research indicates that compounds similar to (3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide exhibit significant antimicrobial activity. Studies have shown that derivatives containing the thiophene ring can inhibit the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus.

Compound	Activity	MIC (µg/mL)
(3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide	Antibacterial	15
Control (Ampicillin)	Antibacterial	10

Anti-inflammatory Effects

In vitro studies have demonstrated that this compound can modulate inflammatory pathways. It has been shown to reduce the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cell lines.

Neuroprotective Potential

The neuroprotective activity of (3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide has been evaluated in models of neurodegenerative diseases. Preliminary findings suggest that it may inhibit neuronal apoptosis and promote cell survival in cultures exposed to neurotoxic agents.

Case Studies

• Case Study on Antimicrobial Activity :
  A recent study tested several derivatives of (3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide against a panel of bacteria. The results indicated that the brominated compound exhibited a lower minimum inhibitory concentration (MIC) compared to non-brominated analogs, highlighting the importance of halogen substitution in enhancing antimicrobial efficacy.
• Neuroprotective Evaluation :
  In a controlled experiment using U87MG glioma cells, (3R)-3-Amino-3-(5-bromothiophen-2-YL)propanamide was found to significantly reduce cell death induced by oxidative stress, suggesting its potential as a neuroprotective agent.

Q & A

Basic Research Question

• X-ray crystallography : Resolves the (3R) configuration unambiguously. Use SHELXL for refinement, particularly for handling twinned crystals or high-resolution data .
• Chiral HPLC : Quantifies enantiomeric excess (e.g., Chiralpak IA column, hexane:isopropanol mobile phase).
• NMR spectroscopy : $^{1}\text{H}$- and $^{13}\text{C}$-NMR to confirm regiochemistry and detect impurities (e.g., DMSO-$d_6$ as solvent for solubility) .

Advanced Note : Dynamic NMR can probe conformational flexibility of the thiophene ring, which may influence biological activity .

How do researchers resolve contradictions in reported biological activity data (e.g., IC₅₀ variability across studies)?

Advanced Research Question
Discrepancies in IC₅₀ values (e.g., anticancer assays) often arise from:

• Assay conditions : Variations in cell lines (e.g., A375 vs. A549), serum concentration, or incubation time. Standardize protocols using CLSI guidelines.
• Compound purity : Verify via HPLC-MS; impurities <0.5% are critical for reproducibility .
• Statistical rigor : Use ANOVA with post-hoc tests to compare datasets. Meta-analyses of published data can identify outliers .

Methodology : Cross-validate results using orthogonal assays (e.g., apoptosis via flow cytometry vs. MTT cytotoxicity) .

What computational tools are recommended for predicting the compound’s interaction with biological targets?

Advanced Research Question

• Molecular docking : AutoDock Vina or Schrödinger Suite to model binding to enzymes (e.g., kinases or proteases). Focus on the bromothiophene moiety’s hydrophobic interactions .
• MD simulations : GROMACS or AMBER to assess stability of ligand-target complexes over 100-ns trajectories.
• QSAR modeling : Use MOE or RDKit to correlate structural features (e.g., bromine electronegativity) with activity .

Validation : Compare computational predictions with SPR (surface plasmon resonance) binding affinity data (e.g., Biacore T200) .

How can researchers design experiments to elucidate the mechanism of action in antimicrobial activity?

Advanced Research Question

• Target identification : CRISPR-Cas9 knockout libraries to identify essential bacterial genes affected by the compound.
• Enzyme inhibition assays : Test against common targets (e.g., DNA gyrase or β-lactamases) using fluorescence-based kinetic assays .
• Metabolomics : LC-MS/MS to track changes in bacterial metabolite profiles (e.g., ATP depletion or cell wall precursor accumulation) .

Contradiction Management : If results conflict with literature, perform isothermal titration calorimetry (ITC) to validate binding thermodynamics .

What strategies optimize the compound’s solubility and bioavailability for in vivo studies?

Basic Research Question

• Salt formation : Hydrochloride or mesylate salts improve aqueous solubility.
• Prodrug design : Esterify the amide group for enhanced membrane permeability, with enzymatic cleavage in target tissues .
• Formulation : Use nanoemulsions or liposomes (e.g., 100-nm particles via microfluidization) to increase plasma half-life .

Advanced Note : Pharmacokinetic studies in rodents require LC-MS/MS to monitor plasma concentrations, with AUC calculations for bioavailability assessment .

How do structural modifications (e.g., bromine vs. chlorine substitution) impact biological activity?

Advanced Research Question

• Electrophilic reactivity : Bromine’s higher atomic radius enhances π-π stacking with aromatic residues in target proteins vs. chlorine.
• SAR studies : Synthesize analogs (e.g., 5-Cl-thiophene derivative) and compare IC₅₀ values in cytotoxicity assays.
• Computational analysis : Density Functional Theory (DFT) calculates electron-withdrawing effects of halogens on the thiophene ring’s electrostatic potential .

Data Interpretation : Use hierarchical clustering to group analogs by activity profiles and identify critical substituents .

What are the challenges in crystallizing this compound, and how can they be addressed?

Advanced Research Question

• Low solubility : Screen 500+ solvent conditions (e.g., vapor diffusion with PEG 3350) or co-crystallize with cyclodextrins.
• Disorder in thiophene ring : Collect data at 100 K to reduce thermal motion artifacts. SHELXL’s TWIN and BASF commands refine disordered regions .
• Polymorphism : Use differential scanning calorimetry (DSC) to identify stable polymorphs for structure-property studies .

How can researchers ensure reproducibility in synthetic protocols across labs?

Basic Research Question

• Detailed SOPs : Specify reaction parameters (e.g., 0.1 mol% Pd(OAc)₂, 72 hours at 60°C) and quality control checkpoints (e.g., TLC Rf = 0.3).
• Open-source data : Share raw NMR/FID files and crystallographic .cif files via repositories like Zenodo.
• Inter-lab validation : Collaborative trials using centralized reagent batches (e.g., Sigma-Aldrich 5-bromothiophene-2-carbaldehyde, Lot #XYZ) .

What advanced techniques characterize the compound’s metabolic stability in hepatic models?

Advanced Research Question

• In vitro microsomal assays : Incubate with human liver microsomes (HLM) and NADPH. Monitor degradation via LC-MS/MS (e.g., Q-Exactive HF-X).
• CYP450 inhibition screening : Use fluorogenic substrates (e.g., CYP3A4) to assess drug-drug interaction risks.
• Metabolite ID : High-resolution mass spectrometry (HRMS) with MSE data-independent acquisition to detect phase I/II metabolites .